Cas no 108287-94-1 (Pyridazine,4-(2-chloro-1,1-dimethylethyl)-3,6-dimethyl-)

• Product Name: Pyridazine,4-(2-chloro-1,1-dimethylethyl)-3,6-dimethyl-
• CAS No: 108287-94-1
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 209747
• PubChem ID: 183947
• Update Time: 2025-04-19

Pyridazine,4-(2-chloro-1,1-dimethylethyl)-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyridazine,4-(2-chloro-1,1-dimethylethyl)-3,6-dimethyl-
• 4-(1-chloro-2-methylpropan-2-yl)-3,6-dimethylpyridazine
• Pyridazine, 4-(2-chloro-1,1-dimethylethyl)-3,6-dimethyl-
• SCHEMBL10368140
• 108287-94-1
• DTXSID50148486

• Inchi： 1S/C10H15ClN2/c1-7-5-9(8(2)13-12-7)10(3,4)6-11/h5H,6H2,1-4H3
• InChI Key： WQFNLYVYAHTGCZ-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)C1C=C(C)N=NC=1C

Computed Properties

• Exact Mass: 198.09255
• Monoisotopic Mass: 198.092376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 2.4

Experimental Properties

• Density: 1.065
• Boiling Point: 319.6°Cat760mmHg
• Flash Point: 176.6°C
• Refractive Index: 1.505
• PSA: 25.78
• LogP: 2.60980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives